Cas no 101946-36-5 (N-(3-Cyanophenyl)cyclopropanecarboxamide)

• Product Name: N-(3-Cyanophenyl)cyclopropanecarboxamide
• CAS No: 101946-36-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD03159449
• CID: 1131127
• PubChem ID: 923385
• Update Time: 2025-10-23

N-(3-Cyanophenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-(3-cyanophenyl)-
• N-(3-CYANOPHENYL)CYCLOPROPANECARBOXAMIDE
• BCHFMLACFKFMDN-UHFFFAOYSA-N
• BS-26313
• Oprea1_043543
• DB-114850
• Z26548131
• 101946-36-5
• AKOS000199816
• BEA94636
• EN300-24363
• CS-0208170
• SCHEMBL4599396
• N-(3-Cyanophenyl)cyclopropanecarboxamide

• MDL： MFCD03159449
• Inchi： 1S/C11H10N2O/c12-7-8-2-1-3-10(6-8)13-11(14)9-4-5-9/h1-3,6,9H,4-5H2,(H,13,14)
• InChI Key： BCHFMLACFKFMDN-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 186.07900
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 405.9±28.0 °C at 760 mmHg
• Flash Point: 199.3±24.0 °C
• PSA: 52.89000
• LogP: 1.97978
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

N-(3-Cyanophenyl)cyclopropanecarboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)